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Compound of Interest

Compound Name: 1-Cyclopentyl-4-iodobenzene

Cat. No.: B15322711 Get Quote

Technical Data Sheet: 1-Cyclopentyl-4-
iodobenzene
CAS Number: 92316-59-1

This document provides a concise technical overview of 1-Cyclopentyl-4-iodobenzene, a

halogenated aromatic compound. Due to its nature as a specialized research chemical, publicly

available data is limited. This guide summarizes the available information and provides a

general context for its potential applications in organic synthesis.

Chemical Identity and Properties
A summary of the key identifiers and basic properties for 1-Cyclopentyl-4-iodobenzene is

presented in Table 1.

Property Value Source

CAS Number 92316-59-1 [1]

Molecular Formula C₁₁H₁₃I [1]

Synonyms Benzene, 1-cyclopentyl-4-iodo- [1]
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Note: Detailed physicochemical properties such as melting point, boiling point, density, and

spectral data (NMR, IR, Mass Spectrometry) for 1-Cyclopentyl-4-iodobenzene are not readily

available in public databases.

Synthesis and Experimental Protocols
A specific, detailed experimental protocol for the synthesis of 1-Cyclopentyl-4-iodobenzene is

not documented in readily accessible scientific literature. However, its synthesis can be

conceptually approached through established methods for the iodination of aromatic

compounds.

One plausible synthetic route involves the direct iodination of cyclopentylbenzene. The general

workflow for such a reaction is depicted in the diagram below. It is important to note that

iodination of benzene derivatives often requires an oxidizing agent to facilitate the reaction, as

iodine itself is the least reactive of the halogens. The reaction with hydroiodic acid (HI) is

reversible, and an oxidizing agent is necessary to remove HI and drive the reaction to

completion.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b15322711?utm_src=pdf-body
https://www.benchchem.com/product/b15322711?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15322711?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants

Reaction

Products

Cyclopentylbenzene

Reaction under
Acidic Conditions

Iodine (I₂) Oxidizing Agent
(e.g., HNO₃, H₂O₂)

1-Cyclopentyl-4-iodobenzene

Purification

Byproducts

Click to download full resolution via product page

Figure 1: Conceptual workflow for the synthesis of 1-Cyclopentyl-4-iodobenzene.

Applications in Research and Development
While specific applications for 1-Cyclopentyl-4-iodobenzene in drug development or its

involvement in signaling pathways are not documented, its structural features suggest its

primary utility as an intermediate in organic synthesis.

Aryl iodides are valuable precursors in a variety of metal-catalyzed cross-coupling reactions,

which are fundamental to the construction of complex organic molecules, including active

pharmaceutical ingredients. The general scheme for such a reaction is illustrated below.
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Figure 2: General scheme of a cross-coupling reaction involving an aryl iodide.

The cyclopentyl moiety can influence the steric and electronic properties of the molecule,

potentially offering advantages in the synthesis of novel compounds with specific three-

dimensional architectures.

Conclusion
1-Cyclopentyl-4-iodobenzene, identified by CAS number 92316-59-1, is a chemical

compound for which detailed experimental and application data is scarce in the public domain.

Its primary foreseeable role is that of a synthetic intermediate, particularly in the realm of metal-

catalyzed cross-coupling reactions. Researchers and drug development professionals

interested in utilizing this compound would likely need to undertake their own process

development and biological screening to establish its properties and potential applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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